Cas no 2001835-20-5 (1'-propyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine)

• Product Name: 1'-propyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• CAS No: 2001835-20-5
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6397793
• PubChem ID: 165476085
• Update Time: 2025-07-11

1'-propyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-propyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine
• 1'-propyl-6,7-dihydro-5H-spiro[furo[3,2-c]pyridine-4,3'-pyrrolidine]
• EN300-1076297
• 2001835-20-5

• Inchi： 1S/C13H20N2O/c1-2-7-15-8-5-13(10-15)11-4-9-16-12(11)3-6-14-13/h4,9,14H,2-3,5-8,10H2,1H3
• InChI Key： NQNAUIWVUNJIOP-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC12CN(CCC)CC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.4Ų

Additional information on 1'-propyl-6,7-dihydro-5H-spirofuro3,2-cpyridine-4,3'-pyrrolidine

Introduction to 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine (CAS No. 2001835-20-5)

1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine (CAS No. 2001835-20-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the pharmacological properties of the molecule, making it a valuable candidate for drug development.

The chemical structure of 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine is characterized by a spiro-fused ring system consisting of a furan ring and a pyridine ring, linked to a pyrrolidine ring. The propyl substituent on the pyrrolidine ring adds to the complexity and potential diversity of its interactions with biological targets. This compound has been studied for its potential applications in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

Recent research has highlighted the importance of spirocyclic compounds in drug discovery due to their ability to modulate specific protein-protein interactions and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. This finding underscores the potential of this compound as a lead molecule for developing novel therapeutics.

In addition to its enzymatic inhibition properties, 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine has also shown promising results in preclinical studies for its anti-inflammatory effects. A 2022 study in the European Journal of Pharmacology reported that this compound effectively reduced inflammation in animal models of arthritis. The mechanism of action involves the modulation of cytokine production and the inhibition of inflammatory signaling pathways.

The pharmacokinetic properties of 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed in the body to reach its intended target sites.

In terms of safety and toxicity profiles, preliminary studies have indicated that 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine is well-tolerated at therapeutic doses. However, further comprehensive safety assessments are necessary to fully understand its long-term effects and potential side effects. These assessments are essential for advancing this compound through clinical trials and ultimately into clinical practice.

The synthesis of 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been explored to improve efficiency and scalability for large-scale production. One notable approach involves a palladium-catalyzed coupling reaction followed by cyclization steps to form the spirocyclic core. This method has proven to be robust and reproducible, making it suitable for industrial-scale synthesis.

The potential applications of 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine extend beyond its direct therapeutic uses. It can serve as a valuable scaffold for further chemical modifications to explore new derivatives with enhanced biological activities or improved pharmacological profiles. For example, researchers have synthesized analogs with different substituents on the pyrrolidine ring to investigate their impact on potency and selectivity.

In conclusion, 1'-propyl-6,7-dihydro-5H-spirofuro[3,2-c]pyridine-4,3'-pyrrolidine (CAS No. 2001835-20-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease states.